Cas no 310400-38-5 (4-Amino-5,6-dichloropyrimidine)

• Product Name: 4-Amino-5,6-dichloropyrimidine
• CAS No: 310400-38-5
• MF: C₄H₃Cl₂N₃
• MW: 163.992717981339
• MDL: MFCD09837293
• CID: 300663
• PubChem ID: 24219262
• Update Time: 2025-06-12

4-Amino-5,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5,6-dichloropyrimidine
• 4-Pyrimidinamine,5,6-dichloro-
• 5,6-Dichloro-4-pyrimidinamine
• 5,6-dichloropyrimidin-4-amine
• 5,6-Dichloro-pyrimidin-4-ylamine
• AMY11498
• ISTJUVRUUBNZNB-UHFFFAOYSA-N
• AKOS000320591
• DTXSID40640045
• J-516520
• AC-27681
• FT-0649201
• A18616
• 4-Pyrimidinamine, 5,6-dichloro-
• 5,6-dichloropyrimidin-4-amine, AldrichCPR
• BBL101686
• CS-0019047
• DS-11197
• SY024408
• STL555482
• EN300-129383
• 310400-38-5
• SB16106
• SCHEMBL1440581
• MFCD09837293
• A3058
• BDBM626008

• MDL： MFCD09837293
• Inchi： 1S/C4H3Cl2N3/c5-2-3(6)8-1-9-4(2)7/h1H,(H2,7,8,9)
• InChI Key： ISTJUVRUUBNZNB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1N)Cl

Computed Properties

• Exact Mass: 162.97000
• Monoisotopic Mass: 162.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.606
• Boiling Point: 301.8℃ at 760 mmHg
• Flash Point: 136.3 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 51.80000
• LogP: 1.94680

4-Amino-5,6-dichloropyrimidine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Amino-5,6-dichloropyrimidine

Introduction to 4-Amino-5,6-dichloropyrimidine (CAS No. 310400-38-5)

4-Amino-5,6-dichloropyrimidine (CAS No. 310400-38-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring substituted with an amino group and two chlorine atoms. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and numerous therapeutic agents. The presence of the amino group and the dichloro substitution on the pyrimidine ring provides a platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This flexibility has led to extensive research into the potential applications of 4-Amino-5,6-dichloropyrimidine in drug discovery and development.

Recent studies have highlighted the importance of 4-Amino-5,6-dichloropyrimidine as a key intermediate in the synthesis of antiviral agents. For instance, researchers at the University of California, San Francisco, have reported the successful synthesis of novel pyrimidine derivatives with potent antiviral activity against influenza viruses. These derivatives were derived from 4-Amino-5,6-dichloropyrimidine, demonstrating its utility in developing new therapeutic options for viral infections.

In addition to antiviral applications, 4-Amino-5,6-dichloropyrimidine has shown promise in the development of anticancer drugs. A study published in the Journal of Medicinal Chemistry described the synthesis and evaluation of pyrimidine-based compounds as inhibitors of specific kinases involved in cancer progression. The researchers found that certain derivatives of 4-Amino-5,6-dichloropyrimidine exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further optimization.

The versatility of 4-Amino-5,6-dichloropyrimidine extends beyond medicinal chemistry. In the field of agrochemicals, this compound has been explored as an intermediate in the synthesis of herbicides and fungicides. A recent publication in Pesticide Biochemistry and Physiology reported the development of new pyrimidine-based herbicides using 4-Amino-5,6-dichloropyrimidine. These herbicides demonstrated high efficacy against a range of weeds while showing low toxicity to non-target organisms, making them attractive candidates for commercial development.

The chemical properties of 4-Amino-5,6-dichloropyrimidine, such as its solubility and stability, are also important considerations for its practical applications. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in various organic solvents makes it suitable for use in different synthetic protocols.

In terms of safety and environmental impact, it is crucial to handle 4-Amino-5,6-dichloropyrimidine with appropriate precautions. While it is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, waste disposal should follow local regulations to ensure environmental safety.

The ongoing research into 4-Amino-5,6-dichloropyrimidine underscores its significance as a valuable chemical intermediate. As new synthetic methods and biological assays continue to be developed, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases and agricultural challenges.

In conclusion, 4-Amino-5,6-dichloropyrimidine (CAS No. 310400-38-5) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and chemical properties make it an essential building block for the synthesis of biologically active molecules with diverse therapeutic potentials. Continued research into this compound will undoubtedly lead to new discoveries and innovations that benefit human health and agriculture.